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Compound of Interest

Compound Name:
Delphinidin-3-O-arabinoside

chloride

Cat. No.: B15591745 Get Quote

An In-depth Technical Guide to Delphinidin-3-O-arabinoside chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Delphinidin-3-O-arabinoside chloride is an anthocyanin, a class of water-soluble flavonoids

responsible for many of the red, purple, and blue colors in plants. It consists of the aglycone

delphinidin linked to an arabinose sugar moiety. This compound is found naturally in various

plants, including species of Rhododendron[1][2]. As a member of the anthocyanin family, it is

studied for its potential health benefits, particularly its antioxidant and anti-inflammatory

properties. This guide provides a detailed overview of its chemical structure, physicochemical

properties, relevant experimental protocols, and known biological activities.

Chemical Structure and Properties
Delphinidin-3-O-arabinoside chloride is characterized by a central flavylium cation core

(delphinidin) glycosidically linked to an arabinose sugar at the C3 position. The positive charge

on the oxygen of the C-ring is balanced by a chloride anion.

Physicochemical and Identification Data
The key properties and identifiers for Delphinidin-3-O-arabinoside chloride are summarized

below.
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Property Data Reference(s)

IUPAC Name

(2S,3R,4S,5S)-2-[5,7-

dihydroxy-2-(3,4,5-

trihydroxyphenyl)chromenylium

-3-yl]oxyoxane-3,4,5-triol

chloride

[3]

Molecular Formula C₂₀H₁₉ClO₁₁ [3]

Molecular Weight 470.8 g/mol [2][3]

Exact Mass 470.0615891 Da [3]

CAS Number 171370-55-1 [1][3]

InChIKey
BQQCUFJAUJKCKH-

GOWHUIJJSA-N
[3]

SMILES

C1--INVALID-LINK--

OC2=CC3=C(C=C(C=C3[O+]=

C2C4=CC(=C(C(=C4)O)O)O)

O)O)O)O)O.[Cl-]

[3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol.
[4]

Appearance
Solid (typically a purple or

dark-colored powder).

Visualization of Chemical Structure
The chemical structure of Delphinidin-3-O-arabinoside chloride is depicted below, illustrating

the connectivity between the delphinidin aglycone and the arabinose sugar.
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Delphinidin Core Arabinose Moiety

O
 C3  Glycosidic Bond

Cl⁻

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material (e.g., Rhododendron flowers)

Extraction
(Acidified Methanol/Ethanol)

Filtration & Concentration
(Rotary Evaporation)

Crude Anthocyanin Extract

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

Fractionation
(e.g., Sephadex LH-20 column)

Preparative HPLC
(C18 column, gradient elution)

Pure Delphinidin-3-O-arabinoside chloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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